Cas no 97846-18-9 (4H-1-Benzopyran-4-one, 3-(4-hydroxyphenyl)-7-(1-methylethoxy)-)

• Product name: 4H-1-Benzopyran-4-one, 3-(4-hydroxyphenyl)-7-(1-methylethoxy)-
• CAS No: 97846-18-9
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 750864
• PubChem ID: 10469827

4H-1-Benzopyran-4-one, 3-(4-hydroxyphenyl)-7-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(4-hydroxyphenyl)-7-(1-methylethoxy)-
• 3-(4-hydroxyphenyl)-7-propan-2-yloxychromen-4-one
• BDBM50104874
• NS00116549
• 3-(4-Hydroxy-phenyl)-7-isopropoxy-chromen-4-one
• 3-(4-hydroxyphenyl)-7-isopropoxy-4H-chromen-4-one
• 3-(4-hydroxyphenyl)-7-(propan-2-yloxy)-4H-chromen-4-one
• 3-(4-Hydroxyphenyl)-7-isopropoxychromen-4-one
• SCHEMBL1701110
• 97846-18-9
• 7-isopropoxy-3-(4-hydroxyphenyl)-4h-1-benzopyran-4-one
• DTXSID70440494
• PD180923
• CHEMBL115109

• Inchi： InChI=1S/C18H16O4/c1-11(2)22-14-7-8-15-17(9-14)21-10-16(18(15)20)12-3-5-13(19)6-4-12/h3-11,19H,1-2H3
• InChI Key： DEQMUPGWSXUDKV-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones